4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline
CAS No.: 1275283-14-1
Cat. No.: VC7105720
Molecular Formula: C13H20N2O2S
Molecular Weight: 268.38
* For research use only. Not for human or veterinary use.
![4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline - 1275283-14-1](/images/structure/VC7105720.png)
Specification
CAS No. | 1275283-14-1 |
---|---|
Molecular Formula | C13H20N2O2S |
Molecular Weight | 268.38 |
IUPAC Name | 4-(3-pyrrolidin-1-ylpropylsulfonyl)aniline |
Standard InChI | InChI=1S/C13H20N2O2S/c14-12-4-6-13(7-5-12)18(16,17)11-3-10-15-8-1-2-9-15/h4-7H,1-3,8-11,14H2 |
Standard InChI Key | AIEBBVBTJPAIFG-UHFFFAOYSA-N |
SMILES | C1CCN(C1)CCCS(=O)(=O)C2=CC=C(C=C2)N |
Introduction
4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline, also known as 4-(pyrrolidin-1-ylsulfonylmethyl)aniline, is a compound of significant interest in pharmaceutical chemistry. It features a sulfonamide linkage where a pyrrolidine ring is attached to a propanesulfonyl group, which is further connected to an aniline group. This compound is primarily associated with analgesic and antimigraine agents.
Synthesis Methods
The synthesis of 4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline typically involves introducing the pyrrolidine moiety to the aniline structure. Common synthetic routes focus on controlling reaction conditions such as temperature, solvent choice, and reaction time to optimize yield and purity.
Biological Activity and Mechanism of Action
The compound is believed to interact with serotonin receptors and other neurotransmitter systems in the brain, modulating pain perception pathways. The presence of the pyrrolidine ring enhances binding affinity and selectivity towards these receptors.
Research Findings
-
Pharmacodynamics: Detailed mechanistic studies are still required to fully elucidate its pharmacodynamics.
-
Biological Applications: It is primarily associated with analgesic and antimigraine agents.
Scientific Uses and Applications
4-[3-(Pyrrolidin-1-yl)propanesulfonyl]aniline is used in both academic and industrial research settings, particularly in the development of pharmaceutical formulations.
Applications Overview
Application Area | Description |
---|---|
Pharmaceutical Formulations | Used as an impurity reference material for analgesic and antimigraine agents. |
Research Settings | Valuable in both academic and industrial research for drug development. |
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume